Cas no 625370-16-3 (3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide)

• Product Name: 3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide
• CAS No: 625370-16-3
• MF: C₂₂H₂₅N₃OS
• MW: 379.518403768539
• CID: 5714819
• Update Time: 2025-08-05

3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3,4-dimethylphenyl)-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• 3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

• Inchi： 1S/C22H25N3OS/c1-4-14-6-8-18-15(10-14)11-17-19(23)20(27-22(17)25-18)21(26)24-16-7-5-12(2)13(3)9-16/h5,7,9,11,14H,4,6,8,10,23H2,1-3H3,(H,24,26)
• InChI Key： DYSWFUTVNPBVIX-UHFFFAOYSA-N
• SMILES： C1(C(=O)NC2C=CC(=C(C)C=2)C)=C(N)C2=C(N=C3C(CC(CC3)CC)=C2)S1

Additional information on 3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide

Introduction to 3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 625370-16-3) and Its Emerging Applications in Chemical Biology

3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide, identified by the CAS number 625370-16-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule belongs to the thieno[2,3-b]quinoline scaffold, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple functional groups, including an amino group at the 3-position and a carboxamide moiety at the 2-position, enhances its versatility as a pharmacophore in drug discovery initiatives.

The thieno[2,3-b]quinoline core is a fused bicyclic system consisting of a thiophene ring connected to a quinoline ring. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it an attractive candidate for modulating biological pathways. The 3-amino-N-(3,4-dimethylphenyl)-6-ethyl substituents further contribute to the compound's complexity and may play a crucial role in its interactions with biological targets. Such structural features are often exploited to develop molecules with enhanced binding affinity and selectivity against specific enzymes or receptors.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, thieno[2,3-b]quinoline derivatives have emerged as promising candidates due to their ability to interact with various biological targets. For instance, studies have demonstrated that derivatives of this scaffold can exhibit inhibitory effects on kinases and other enzymes involved in cancer progression. The 3-amino-N-(3,4-dimethylphenyl)-6-ethyl portion of the molecule may contribute to its binding interactions by forming hydrogen bonds or hydrophobic interactions with key residues in the target protein.

One of the most compelling aspects of this compound is its potential as a lead structure for drug development. The combination of the thieno[2,3-b]quinoline core and the carboxamide functional group provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is particularly valuable in medicinal chemistry efforts aimed at optimizing potency, selectivity, and pharmacokinetic profiles. Recent advances in computational chemistry and structure-based drug design have further facilitated the exploration of such complex molecules.

The amino group at the 3-position of the molecule is particularly noteworthy as it can serve as a site for further derivatization. For example, it can be coupled with other pharmacophores or modified to enhance solubility and bioavailability. Similarly, the dimethylphenyl substituent at the nitrogen atom may contribute to lipophilicity and improve membrane permeability, which are critical factors for drug absorption and distribution. These features make 3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,6H,7H,8H-thieno[2,3-b]quinoline-2-carboxamide (CAS No. 625370-16-3) a versatile scaffold for designing novel therapeutic agents.

Recent studies have also highlighted the potential of this compound in addressing neurological disorders. The thieno[2,3-b]quinoline scaffold has been shown to interact with receptors and ion channels involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The specific arrangement of functional groups in 3-Amino-N-(3,4-dimethylphenyl)-6-ethyl may enable it to modulate these targets effectively. Furthermore, preclinical studies have suggested that derivatives of this class can cross the blood-brain barrier, making them promising candidates for treating central nervous system disorders.

The development of new synthetic methodologies has also played a crucial role in advancing research on this compound. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex thieno[2,3-b]quinoline derivatives. These methods allow chemists to introduce diverse substituents at strategic positions within the molecule while maintaining high regioselectivity. Such advancements have significantly accelerated the discovery process for novel bioactive compounds.

In conclusion,3-Amino-N-(3,4-dimethylphenyl)-6-ethyl-5H,7H,8H-thieno[2,b]quinoline (CAS No.: 62537016-13) represents a structurally intriguing compound with significant potential in chemical biology and drug discovery. Its unique scaffold combined with multiple functional groups makes it an excellent candidate for developing new therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for this class of molecules,thieno[2,b]quinoline derivatives are likely to remain at the forefront of pharmaceutical innovation.